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Compound of Interest

Compound Name: Methyl, chloro-

Cat. No.: B12645751 Get Quote

This guide provides critical safety and logistical information for handling chlorinated methyl

compounds, with a primary focus on Methylene Chloride (Dichloromethane) and need-to-know

information for Methylchloroisothiazolinone, common examples of "Methyl, chloro-"
compounds used in research and development. Researchers, scientists, and drug

development professionals should use this information to supplement, not replace, the specific

Safety Data Sheet (SDS) for the chemical in use.

Immediate Safety Information
Methylene Chloride is a volatile, colorless liquid with a chloroform-like odor that is a probable

human carcinogen and can cause skin and eye irritation.[1][2] Methylchloroisothiazolinone is

often used as a preservative and can cause allergic skin reactions.[3]

Personal Protective Equipment (PPE)
Proper PPE is mandatory at all times when handling these substances.[4]
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PPE Type Methylene Chloride
Methylchloroisothiaz

olinone

General

Recommendations &

Citations

Hand Protection

Double gloving is

recommended. Inner

glove of polyethylene

(PE) or laminate,

outer glove of nitrile or

neoprene for puncture

resistance.[5]

Chemically resistant

gloves.

Inspect gloves for any

signs of degradation

before use and

change them

frequently.[5][6]

Eye & Face Protection
Goggles or a face

shield.[5][6]
Safety goggles.

An eyewash station

should be readily

accessible.[7]

Respiratory Protection

Required if exposure

may exceed

permissible limits. Use

NIOSH-approved

respirators for organic

vapors.[2][8][9]

A NIOSH-approved

respirator may be

necessary if

ventilation is

inadequate or during

spill cleanup.[10]

All operations should

ideally be carried out

in a chemical fume

hood or a closed

system.[2][11]

Protective Clothing

Chemically resistant

apron, sleeves, and

boots or shoe covers.

[5][8] A fully fastened

lab coat or disposable

jumpsuit is

recommended.[4]

Lab coat.[10]

Contaminated clothing

must be removed

immediately and

decontaminated

before reuse or

disposed of as

hazardous waste.[1]

[4]

Occupational Exposure Limits for Methylene Chloride
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Limit Type Value Agency/Regulation

8-hour Time-Weighted Average

(TWA)
25 ppm OSHA[1]

15-minute Short-Term

Exposure Limit (STEL)
125 ppm OSHA[1]

Action Level 12.5 ppm OSHA[9]

Operational Plan for Handling Chlorinated Methyl
Compounds
This section provides a step-by-step guide for the safe handling of chlorinated methyl

compounds from preparation to disposal.

Preparation and Engineering Controls
Training: Ensure all personnel are trained on the specific hazards, this Standard Operating

Procedure (SOP), and emergency procedures.[11] This training must be documented.

Designated Area: All work with these chemicals should be conducted in a designated area,

such as a chemical fume hood, to minimize exposure.[4][11]

Ventilation: Ensure proper functioning of local exhaust ventilation systems.[2] Methylene

Chloride vapors are heavier than air and can accumulate in low-lying areas.[5][6]

Emergency Equipment: Confirm that a safety shower and eyewash station are accessible

and operational.[1][7] Have a chemical spill kit readily available.

Storage: Store chemicals in cool, well-ventilated areas in clearly labeled, tightly sealed, and

corrosion-resistant containers.[2][6] Secondary containment should be used.[2][4]

Handling Procedure
Don PPE: Put on all required PPE as detailed in the table above before handling the

chemical.
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Dispensing: Avoid unnecessary transfer of the chemical.[6] Use a closed system for

dispensing whenever possible.[2][11]

Hygiene: Do not eat, drink, or smoke in the work area.[1][12] Wash hands thoroughly with

soap and water after handling.[11]

Decontamination and Disposal Plan
Waste Collection: All waste contaminated with these chemicals, including disposable gloves,

paper towels, and other materials, must be collected in a designated, sealed, and clearly

labeled hazardous waste container.[5][7][11]

Disposal of Liquid Waste:

Methylene Chloride: Must be disposed of as hazardous waste.[2][13] Incineration is a

preferred method for large quantities.[1] Do not dispose of it down the sink.[11]

Methylchloroisothiazolinone: For small quantities, chemical inactivation through alkaline

hydrolysis may be an option, but always check with your institution's Environmental Health

and Safety (EHS) office.[7] Otherwise, it must be collected for licensed hazardous waste

disposal.[7]

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent, the

rinsate collected as hazardous waste, and the container defaced before disposal, following

institutional guidelines.[11]

Contaminated Clothing: Contaminated protective clothing should be placed in a regulated

area for decontamination or disposed of as hazardous waste.[1]

Emergency Procedures
Spill Response

Small Spill (<1 L):

Alert personnel in the immediate area.
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Wearing appropriate PPE, absorb the spill with an inert material like sand or vermiculite.[1]

[12]

Collect the absorbed material into a sealed hazardous waste container.[5][7]

Clean the spill area with a detergent and water solution.[7]

Large Spill (>1 L):

Evacuate the area immediately.

Notify your institution's EHS or emergency response team.[11][14]

Restrict access to the area.[7]

Personnel Exposure
Skin Contact:

Immediately remove contaminated clothing.[1][15]

Flush the affected skin with copious amounts of water for at least 15 minutes in a safety

shower.[11][16]

Seek immediate medical attention.[12][15]

Eye Contact:

Immediately flush the eyes with water for at least 15 minutes using an eyewash station,

holding the eyelids open.[12][14][16]

Remove contact lenses while rinsing if possible.[16]

Seek immediate medical attention.[12][16]

Inhalation:

Move the exposed individual to fresh air at once.[15][16]
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If breathing is difficult or has stopped, provide artificial respiration and seek immediate

medical attention.[15][17]

Ingestion:

Do NOT induce vomiting.[3][10]

Rinse the mouth with water.[3][18]

Seek immediate medical attention.[2][10]

Workflow for Handling Chlorinated Methyl
Compounds
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Caption: Workflow for the safe handling of chlorinated methyl compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Chlorinated Methyl Compounds]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12645751#personal-protective-equipment-for-
handling-methyl-chloro]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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